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Compound of Interest

Compound Name: 1-Methyl-2-indolinone

Cat. No.: B031649

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1-Methyl-2-
indolinone (CAS No. 61-70-1), a heterocyclic organic compound utilized in various research

and development applications, including as a reactant in the synthesis of potential therapeutic
agents.[1] Adherence to strict safety protocols is paramount when working with this and other
laboratory chemicals to ensure personnel safety and experimental integrity.

Hazard Identification and Classification

1-Methyl-2-indolinone is classified as a hazardous substance. The primary routes of exposure
are inhalation, skin contact, and eye contact. The compound is categorized as an irritant, with
the potential to cause skin, eye, and respiratory system irritation.[2]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
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Source: Aggregated GHS information from multiple suppliers.[2]

Toxicological Data

While a Registry of Toxic Effects of Chemical Substances (RTECS) number has been assigned
to 1-Methyl-2-indolinone (NM2208800), specific quantitative toxicological data, such as LD50

(Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%), were not available in the public
domain at the time of this review.[3] The toxicological properties of this compound have not

been fully investigated. Therefore, it should be handled with the utmost care, assuming it to be

potentially harmful if ingested, inhaled, or absorbed through the skin.

Safe Handling and Storage Protocols

Adherence to proper laboratory procedures is critical when handling 1-Methyl-2-indolinone to

minimize exposure risk.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.

PPE Category

Specification

Eye Protection

Chemical safety goggles or a face shield are

mandatory to prevent contact with the eyes.

Hand Protection

Chemically resistant gloves (e.qg., nitrile rubber)
should be worn at all times. Gloves must be
inspected before use and disposed of properly

after handling the compound.

Skin and Body Protection

A laboratory coat or other protective clothing

should be worn to prevent skin contact.

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
avoid inhalation of dust or vapors. If ventilation
is inadequate, a NIOSH-approved respirator

should be used.
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Handling and Storage

Aspect Precautionary Measure

Use only in a well-ventilated area or under a

Ventilation )

chemical fume hood.

Avoid contact with skin, eyes, and clothing. Do
Hygiene not breathe dust or vapor. Wash hands

thoroughly after handling.

Store in a cool, dry, and well-ventilated place.
Storage Keep the container tightly closed to prevent

moisture ingress and contamination.
Incompatibilities Keep away from strong oxidizing agents.

The following diagram illustrates a standard workflow for handling 1-Methyl-2-indolinone in a
laboratory setting.
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Standard Laboratory Handling Workflow for 1-Methyl-2-indolinone.
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Emergency and First Aid Procedures

In the event of exposure, immediate and appropriate first aid is crucial. The following diagram
outlines the recommended first aid measures.
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First Aid Procedures for 1-Methyl-2-indolinone Exposure.
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Experimental Protocols for Hazard Assessment

While specific experimental data for 1-Methyl-2-indolinone is limited, standardized test
guidelines from the Organisation for Economic Co-operation and Development (OECD) are
used to assess the skin and eye irritation potential of chemical substances. These protocols
provide a framework for any future toxicological evaluation of this compound.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)

This test method is designed to predict the skin irritation potential of a chemical by assessing
its effect on a reconstructed human epidermis model.

e Principle: The test chemical is applied topically to the surface of the RhE tissue. The
endpoint measured is cell viability, typically determined by the MTT assay, which measures
the activity of mitochondrial dehydrogenases in living cells.

e Procedure Outline:

o Tissue Preparation: Reconstituted human epidermis tissues are pre-incubated in culture
medium.

o Application of Test Chemical: A small amount of the test chemical is applied uniformly to
the surface of the tissue.

o Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes).

o Rinsing and Post-Incubation: The test chemical is removed by rinsing, and the tissues are
transferred to fresh medium for a post-incubation period (e.g., 42 hours).

o Viability Assessment: The tissues are incubated with MTT solution. The resulting formazan
is extracted, and the optical density is measured to determine the percentage of viable
cells relative to a negative control.

« Interpretation: A chemical is identified as an irritant if the mean tissue viability is reduced
below a certain threshold (typically < 50%) compared to the negative control.
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Acute Eye Irritation/Corrosion (OECD TG 405)

This in vivo test is designed to assess the potential of a substance to cause eye irritation or
corrosion. It is typically a later-stage test, preceded by a weight-of-evidence analysis and in
vitro testing.

e Principle: The test substance is applied in a single dose to one eye of an experimental
animal (historically, the albino rabbit). The other eye remains untreated and serves as a
control. The degree of eye irritation/corrosion is evaluated by scoring lesions of the
conjunctiva, cornea, and iris at specific intervals.

e Procedure Outline:

o Animal Selection and Preparation: Healthy, young adult albino rabbits are used. Both eyes
are examined for pre-existing defects.

o Application of Test Substance: A specified amount of the test substance is instilled into the
conjunctival sac of one eye.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The
severity of ocular lesions (corneal opacity, iritis, conjunctival redness, and chemaosis) is
scored.

 Interpretation: The scores are used to classify the irritancy potential of the substance.

Potential Biological Activity and Affected Signaling
Pathways

The indolinone scaffold is a common feature in a number of biologically active molecules,
including several that are investigated as therapeutic agents. While direct evidence for 1-
Methyl-2-indolinone's interaction with specific signaling pathways is not yet established, the
broader class of indolinone derivatives has been shown to modulate several key cellular
signaling cascades implicated in various diseases, including cancer. Researchers working with
1-Methyl-2-indolinone should be aware of these potential biological effects.
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Vascular Endothelial Growth Factor (VEGF) Signaling
Pathway

The VEGF signaling pathway is a critical regulator of angiogenesis (the formation of new blood
vessels). Many indolinone-based compounds have been developed as inhibitors of VEGF
receptors (VEGFRS), thereby blocking downstream signaling and inhibiting angiogenesis.
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Potential Inhibition of the VEGF Signaling Pathway by Indolinone Derivatives.
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PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, survival, and
metabolism. Its dysregulation is a common feature in many cancers. Some indole compounds

have been shown to inhibit this pathway.

© 2025 BenchChem. All rights reserved. 11/16 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Growth
Survival

Click to download full resolution via product page

Potential Inhibition of the PI3K/Akt/mTOR Signaling Pathway.
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Hedgehog Signaling Pathway

The Hedgehog signaling pathway is crucial during embryonic development and is also
implicated in the maintenance of stem cells and the development of certain cancers. Aberrant
activation of this pathway can lead to uncontrolled cell proliferation.
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Potential Inhibition of the Hedgehog Signaling Pathway.
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Conclusion

1-Methyl-2-indolinone is a valuable research chemical that requires careful handling due to its
irritant properties and incompletely characterized toxicological profile. Researchers, scientists,
and drug development professionals must employ stringent safety measures, including the
consistent use of appropriate personal protective equipment and adherence to proper handling
and storage protocols. In the absence of comprehensive toxicological data, a cautious
approach is warranted. The potential for this class of compounds to interact with key biological
signaling pathways underscores the importance of understanding its broader pharmacological
context in any research and development program. Further investigation into the specific
toxicological and biological properties of 1-Methyl-2-indolinone is recommended to fully
characterize its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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